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Compound of Interest

Compound Name: Cisapride monohydrate

Cat. No.: B1198533 Get Quote

Proper disposal of Cisapride monohydrate is crucial for laboratory safety, environmental

protection, and regulatory compliance. As a hazardous chemical, it must be managed as

regulated chemical waste from the point of generation through final disposal. Under no

circumstances should Cisapride monohydrate or materials contaminated with it be disposed

of in the regular trash or down the drain.[1][2][3]

The following procedures provide detailed, step-by-step guidance for the safe handling and

disposal of Cisapride monohydrate in a laboratory setting. These guidelines are based on

general best practices for chemical waste management and should be supplemented by a

thorough review of the compound's specific Safety Data Sheet (SDS) and your institution's

Environmental Health & Safety (EHS) protocols.

Core Disposal Principles
Consult the Safety Data Sheet (SDS): The SDS is the primary source of information

regarding the specific hazards, handling, and disposal requirements for Cisapride
monohydrate.

Follow Institutional Protocols: Every research institution has an EHS department that

establishes specific procedures for chemical waste disposal to ensure compliance with

federal, state, and local regulations.[1] Always adhere to your institution's guidelines.

Adhere to Regulations: In the United States, the Environmental Protection Agency (EPA)

regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[4]
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[5] State and local regulations may be more stringent.

Step-by-Step Disposal Protocol
This protocol outlines the process for segregating, collecting, and storing Cisapride
monohydrate waste prior to its removal by trained EHS personnel.

Step 1: Waste Identification and Segregation

Properly segregate waste into distinct streams at the point of generation to ensure safe

handling and disposal.

Unused or Expired Product: Any pure, unused, or expired Cisapride monohydrate powder

must be disposed of as chemical waste.[1]

Contaminated Solid Waste: All disposable materials that have come into contact with

Cisapride monohydrate are considered contaminated waste.[1] This includes:

Gloves

Weigh boats and paper

Pipette tips

Contaminated vials

Bench paper and absorbent pads

Contaminated Liquid Waste: This includes any solutions containing Cisapride
monohydrate.

Contaminated Sharps: Needles, syringes, and broken glass contaminated with Cisapride
monohydrate must be segregated into a dedicated sharps container for chemical waste.[2]

Step 2: Containerization and Labeling

Use appropriate, dedicated containers for each waste stream.
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Solid and Unused Product Waste:

Collect in a sturdy, leak-proof container with a secure lid or a clearly labeled bag

designated for chemical waste.[1][6]

Liquid Waste:

Collect in a chemically resistant container with a secure, screw-on cap to prevent leaks

and evaporation.[1]

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "Cisapride monohydrate".[1][6]

Attach your institution's official hazardous waste tag as soon as you begin accumulating

waste in the container.

Step 3: Safe Waste Storage

Store waste containers safely within the laboratory prior to pickup.

Keep Containers Closed: Waste containers must be sealed at all times, except when adding

waste.

Use Secondary Containment: All liquid waste containers must be stored in a larger,

chemically resistant tub or bin to contain any potential leaks.[6]

Store Securely: Keep waste in a designated, well-ventilated, and secure area away from

incompatible materials.[1]

Step 4: Arranging for Disposal

Schedule a Pickup: Once a waste container is full, or as per your institution's guidelines,

contact your EHS department to schedule a waste pickup.[1][6]

Final Disposal Method: EHS will arrange for the transport of the waste to a licensed

hazardous waste management facility. The standard and required method for final disposal
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of pharmaceutical waste is high-temperature incineration.[5][7][8]

Spill Management Procedures
In the event of a spill, prioritize personal safety and containment.

Alert Personnel: Immediately notify others in the area.[9]

Wear Personal Protective Equipment (PPE): At a minimum, this includes a lab coat, safety

glasses, and chemical-resistant gloves.[9]

Contain the Spill: Prevent the spillage from entering drains or water courses by any means

available.[9]

Clean-up:

Dry Spills: To avoid generating dust, use dry clean-up procedures. You may dampen the

material with water before sweeping.[9] Carefully sweep or vacuum the material (using a

HEPA-filtered vacuum) and place it into a sealed, labeled container for disposal as

hazardous waste.[9]

Wet Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it into a

sealed, labeled container for disposal.

Decontaminate: Wash the spill area thoroughly with soap and water, and collect the cleaning

materials for disposal as contaminated waste.[9]

Summary of Chemical and Disposal Data
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Parameter Information Source(s)

Chemical Name Cisapride monohydrate [9][10][11]

CAS Number 260779-88-2 [11]

Hazard Classification

Considered a hazardous

substance according to OSHA

29 CFR 1910.1200.

[9][12]

Acute Oral Toxicity
LD50: 4166 mg/kg (Rat); 8715

mg/kg (Mouse)
[12]

Primary Disposal Route

Collection by institutional EHS

for incineration at a licensed

hazardous waste facility.

[5][7][8]

Prohibited Disposal
Do not dispose of in regular

trash or down the drain.
[1][2][3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cisapride monohydrate waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://datasheets.scbt.com/sc-203894.pdf
https://www.biosynth.com/Files/MSDS/FC/45/MSDS_FC45139_2000_EN.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/Cisapride.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/Cisapride.pdf
https://datasheets.scbt.com/sc-203894.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00604.pdf?1265922744
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00604.pdf?1265922744
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26190
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1198533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation Point

Waste Segregation & Containerization

Final Disposal Pathway

Cisapride Monohydrate Waste
(Unused Product or Contaminated Material)

Solid Waste
(Gloves, Vials, Labware)

Container: Labeled, Leak-Proof Bin

Solid Contamination

Liquid Waste
(Solutions)

Container: Labeled, Sealed Bottle
in Secondary Containment

Liquid Contamination

Sharps Waste
(Needles, Broken Glass)

Container: Labeled, Puncture-Resistant Sharps Box

Sharps Contamination

Store Securely in Lab
(Closed Containers, Designated Area)

Schedule EHS Pickup

Transport to Licensed Facility
for Hazardous Waste Incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1198533?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198533?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. benchchem.com [benchchem.com]

2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

3. acs.org [acs.org]

4. sdmedwaste.com [sdmedwaste.com]

5. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

6. policies.dartmouth.edu [policies.dartmouth.edu]

7. cleanchemlab.com [cleanchemlab.com]

8. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

9. datasheets.scbt.com [datasheets.scbt.com]

10. biosynth.com [biosynth.com]

11. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]

12. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

To cite this document: BenchChem. [Cisapride monohydrate proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198533#cisapride-monohydrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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